![molecular formula C7H12N6O3 B2759649 2-((6-Amino-2-(methylamino)-5-nitropyrimidin-4-yl)amino)ethanol CAS No. 672342-15-3](/img/structure/B2759649.png)
2-((6-Amino-2-(methylamino)-5-nitropyrimidin-4-yl)amino)ethanol
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Overview
Description
This usually involves identifying the compound’s chemical formula, molecular weight, and structure. The compound’s IUPAC name would also be part of its description .
Synthesis Analysis
This involves detailing the methods and processes used to synthesize the compound. It may include the types of reactions involved, the reagents used, and the conditions under which the synthesis occurs .Molecular Structure Analysis
This involves examining the compound’s molecular structure, including its atomic arrangement and any functional groups present .Chemical Reactions Analysis
This involves studying the types of chemical reactions the compound can undergo, the conditions under which these reactions occur, and the products of these reactions .Physical and Chemical Properties Analysis
This involves studying properties like the compound’s melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthesis and Chemical Transformations
- Alkylation of Heterocyclic and Aromatic Compounds : This compound and similar derivatives are involved in chemical reactions such as the alkylation of heterocyclic and aromatic amino compounds. For example, certain aminopyridines and aminopyrimidines react with aldehydes and p-thiocresol in ethanol or methanol solutions to yield various derivatives, often in high yields (Öznur Kemal & C. Reese, 1981).
- Formation of Acentric Materials : The co-crystallization of 4-nitrophenol with aminopyridines results in adducts with potential applications in nonlinear optical materials. These processes involve the use of ethanol as a solvent and explore the structural and electronic properties of the resulting compounds (Sergiu Draguta et al., 2013).
Biological and Pharmaceutical Research
- Antimicrobial Activity : Certain derivatives synthesized from aminopyrimidines show promising antimicrobial activity. For example, compounds synthesized from 6-amino-1-methyl-2-thiouracil, which is structurally related to 2-((6-Amino-2-(methylamino)-5-nitropyrimidin-4-yl)amino)ethanol, have been screened for antimicrobial properties, demonstrating potential applications in treating infections (S. El-Kalyoubi, F. Agili, & S. Youssif, 2015).
Chemical Structure and Properties Analysis
- Structural Studies and Polymorphism : Investigations into the crystal structures and polymorphic forms of compounds related to this compound provide insights into their chemical properties. This includes studies on the formation of different polymorphic forms and their structural characteristics, which are crucial for understanding the material properties (Sergiu Draguta et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[6-amino-2-(methylamino)-5-nitropyrimidin-4-yl]amino]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N6O3/c1-9-7-11-5(8)4(13(15)16)6(12-7)10-2-3-14/h14H,2-3H2,1H3,(H4,8,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFFFHXLEGHEVCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=C(C(=N1)NCCO)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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